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Compound of Interest

Compound Name: 2-[(o-Nitrophenyl)azo]-p-cresol

Cat. No.: B073396 Get Quote

Technical Support Center: 2-[(o-
Nitrophenyl)azo]-p-cresol
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

2-[(o-Nitrophenyl)azo]-p-cresol. The information is presented in a question-and-answer

format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the basic chemical properties of 2-[(o-Nitrophenyl)azo]-p-cresol?

2-[(o-Nitrophenyl)azo]-p-cresol is an azo dye with the following properties:
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Property Value Source

CAS Number 1435-71-8 [1]

Molecular Formula C13H11N3O3 [1]

Molecular Weight 257.24 g/mol [1]

Calculated log10WS (Water

Solubility)
-4.19 [1]

Calculated logP

(Octanol/Water Partition

Coefficient)

4.024 [1]

The calculated log10 of water solubility (log10WS) of -4.19 indicates that this compound is

sparingly soluble in water.[1]

Q2: I am having trouble dissolving 2-[(o-Nitrophenyl)azo]-p-cresol in my aqueous buffer.

What should I do?

Due to its low water solubility, dissolving 2-[(o-Nitrophenyl)azo]-p-cresol in purely aqueous

solutions can be challenging. Here are several troubleshooting steps you can take:

Use a Co-solvent: Organic solvents in which the compound is more soluble can be used as a

co-solvent. Dimethyl sulfoxide (DMSO) and ethanol are common choices for preparing stock

solutions of poorly soluble compounds for use in biological assays.

Adjust the pH: The solubility of phenolic compounds like p-cresol can be influenced by pH.

The presence of the phenolic hydroxyl group suggests that solubility may increase in alkaline

conditions (pH > 8) due to deprotonation, forming a more soluble phenolate salt. Conversely,

solubility might also be affected by extreme acidic conditions.

Gentle Heating and Sonication: Gentle heating of the solution can help increase the rate of

dissolution. Additionally, sonication can be used to break down aggregates and enhance

solubilization.

Prepare a Concentrated Stock Solution: Dissolve the compound in a suitable organic solvent

like DMSO at a high concentration first. Then, dilute the stock solution into your aqueous
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buffer to the desired final concentration. Be aware that the compound may precipitate if the

final concentration of the organic solvent is too low.

Q3: What is a reliable organic solvent for preparing a stock solution of this compound?

Based on general practices for similar azo dyes and poorly soluble organic molecules, Dimethyl

sulfoxide (DMSO) is a highly recommended solvent for preparing concentrated stock solutions.

It is a polar aprotic solvent capable of dissolving a wide range of compounds. Ethanol can also

be a suitable choice.

Q4: What is the recommended procedure for preparing a stock solution for cell-based assays?

Please refer to the detailed "Experimental Protocol for Preparation of a Stock Solution" in the

section below. This protocol outlines the steps for preparing a 10 mM stock solution in DMSO.

Q5: Are there any known biological activities or signaling pathways affected by this compound?

While specific studies on 2-[(o-Nitrophenyl)azo]-p-cresol are limited, the biological activity of

its parent compound, p-cresol, has been investigated. p-Cresol is known to:

Inhibit ERK/p38 Signaling: It has been shown to inhibit the phosphorylation of ERK1/2 and

p38 mitogen-activated protein kinases.[2]

Reduce Reactive Oxygen Species (ROS) Production: p-cresol can inhibit the production of

ROS.[2]

Inhibit Enzyme Activity: p-cresol can act as a competitive inhibitor of UDP-

glucuronosyltransferase (UGT) enzymes, particularly UGT1A9.[3]

Given these activities of the p-cresol moiety, it is plausible that 2-[(o-Nitrophenyl)azo]-p-
cresol could exhibit similar effects. Azo compounds, in general, have also been identified as

enzyme inhibitors.
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Problem Possible Cause Suggested Solution

Compound precipitates out of

solution upon dilution of the

DMSO stock into aqueous

buffer.

The final concentration of

DMSO is too low to maintain

solubility. The compound's

solubility limit in the final

aqueous buffer has been

exceeded.

- Increase the final percentage

of DMSO in your working

solution (ensure it is

compatible with your

experimental system).-

Decrease the final

concentration of the compound

in your working solution.-

Perform a solubility test with

varying percentages of DMSO

to determine the optimal

concentration.

Inconsistent results in

biological assays.

The compound may not be

fully dissolved, leading to

inaccurate concentrations. The

compound may be degrading

in the solvent or under

experimental conditions.

- Ensure the stock solution is

clear and free of precipitates

before each use.- Prepare

fresh dilutions from the stock

solution for each experiment.-

Store the stock solution at

-20°C or -80°C to minimize

degradation.

Observed cytotoxicity in cell-

based assays.

The concentration of the

compound or the co-solvent

(e.g., DMSO) may be too high.

- Perform a dose-response

curve to determine the optimal

non-toxic concentration of the

compound.- Include a vehicle

control (aqueous buffer with

the same concentration of

DMSO) to assess the effect of

the solvent on cell viability.

Experimental Protocols
Protocol for Determining Aqueous Solubility
This protocol provides a general method for determining the solubility of 2-[(o-
Nitrophenyl)azo]-p-cresol in a specific aqueous buffer.
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Materials:

2-[(o-Nitrophenyl)azo]-p-cresol

Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)

Vortex mixer

Thermostatic shaker

Centrifuge

Spectrophotometer or HPLC

Methodology:

Add an excess amount of 2-[(o-Nitrophenyl)azo]-p-cresol to a known volume of the

aqueous buffer in a sealed vial.

Agitate the mixture vigorously using a vortex mixer for 1-2 minutes.

Place the vial in a thermostatic shaker at a controlled temperature (e.g., 25°C or 37°C) and

shake for 24-48 hours to ensure equilibrium is reached.

After incubation, centrifuge the suspension at a high speed (e.g., 10,000 x g) for 15-20

minutes to pellet the undissolved solid.

Carefully collect a known volume of the supernatant.

Dilute the supernatant with a suitable solvent (e.g., DMSO or ethanol) to a concentration

within the linear range of your analytical method.

Determine the concentration of the dissolved compound using a validated analytical method

such as UV-Vis spectrophotometry or HPLC with a standard curve.

Calculate the solubility in mg/mL or mol/L.

Protocol for Preparation of a Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of 2-[(o-Nitrophenyl)azo]-p-
cresol in DMSO.

Materials:

2-[(o-Nitrophenyl)azo]-p-cresol (MW: 257.24 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Methodology:

Weigh out 2.57 mg of 2-[(o-Nitrophenyl)azo]-p-cresol using an analytical balance.

Transfer the weighed compound into a sterile microcentrifuge tube or an amber glass vial.

Add 1 mL of anhydrous DMSO to the tube/vial.

Vortex the mixture thoroughly until the compound is completely dissolved. Visually inspect

the solution to ensure there are no visible particles.

If necessary, gentle warming or brief sonication can be used to aid dissolution.

Store the 10 mM stock solution in small aliquots at -20°C or -80°C, protected from light.

Avoid repeated freeze-thaw cycles.

Visualizations
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Troubleshooting Workflow for Solubility Issues

Start: Solubility Issue Encountered

Is the compound pure?

Use a Co-solvent (e.g., DMSO, Ethanol)

Yes Adjust pH of Aqueous Solution

No, but issue persists

Prepare a Concentrated Stock Solution

Apply Gentle Heat or Sonication

Dilute Stock into Aqueous Buffer

Does it precipitate?

Success: Compound Dissolved

No

Troubleshoot Precipitation (see guide)

Yes

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting solubility problems.
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Potential Signaling Pathway Influenced by p-Cresol Moiety

ROS Production MAPK Pathway

Inflammatory Response

2-[(o-Nitrophenyl)azo]-p-cresol
(via p-cresol moiety)

Reactive Oxygen
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p38
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Caption: Potential inhibitory effects on key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrophenyl-azo-p-cresol-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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